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Ethylene Furnace Troubleshooting Guide

Specific Root Cause / Impact on Recommended Quantitative
Issue Mechanism Process Solution Improvement
Shortened Uneven coking Unplanned Implement Model 2-3 day increase
Run Length /|  across radiant downtime; lost Predictive Control in run length; up to
Early passes; production; (MPC) to balance pass 4% increase in
Decoking [1] temperature inconsistent flows and control coil plant throughput.

variability speeding  product yield. outlet temperature [1]

up coke formation (COT). [1]

in some tubes.

| High Energy Consumption / Inefficient Combustion [1] [2] | Fouling in convection section limiting heat
transfer; sub-optimal combustion control (excess air). | Increased fuel costs; higher COZ2 emissions;
overheated radiant section. [2] | 1. Robetic cleaning of convection section. [2] 2. Tight combustion control
with cross-limiting logic and precise O2 measurement. [1] | ~2 percentage point efficiency increase; 40°C
drop in stack temp; 1.5-2.0% efficiency loss avoided. [2] | | Poor Product Yield & Selectivity [1] [3] | Sub-
optimal cracking severity (temperature); incorrect steam-to-hydrocarbon ratio; slow response to disturbances.
| Lower ethylene production; off-spec product; reduced profitability. | Use online analyzers & MPC to
dynamically control severity, charge rate, and steam ratio against coking limits. [1] | Controlled severity to

target; optimized yield shifting between ethylene and propylene based on constraints. [1] | | Unsafe
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Operation & Fluctuations [4] [1] [3] | Manual procedures for startup/shutdown/decoking; time-delay in
temperature control; fuel-rich explosive conditions. | Safety risks; equipment damage; product leaks;
environmental violations. [4] | 1. Automate manual procedures (decoking cycles). [1] 2. Implement
advanced cascade control to manage time delays and uncertainties. [3] | 50-67% faster and safer

shutdown/decoke/startup cycles. [1] |

Advanced Optimization & Experimental Protocols

For researchers aiming to push operational boundaries, here are methodologies and advanced concepts from

recent studies.

Detailed Methodology: Implementing Model Predictive Control
(MPC)

The following workflow outlines the experimental protocol for developing and deploying an MPC system,

based on established industry practices [1].
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1. Prerequisite: Stabilize Base Control

'

2. Instrumentation & Data Acquisition

AN

Ensure stable PID loops.
(3. Breselop Bioes b del) Install Coriolis meters for fuel gas,

Vortex meters for steam,
Online analyzers for effluent.

Use operational data to build a model

[4. Controller Design & Testing) relating inputs (feed, fuel) to outputs
(severity, COT, pressure drop).

Configure MPC to manipulate zone temps

(5. Online Deployment & Monitoring) and pass flows. Set constraints on
max tube temp, valve positions, air/fuel.

6. Performance Validation

Click to download full resolution via product page

Multi-Objective Dynamic Optimization

A cutting-edge approach involves using Al-based hybrid models for dynamic optimization. This method
balances economic profit against environmental impact (CO2 emissions) and is highly relevant for drug

development professionals concerned with sustainable processes [5].

¢ Protocol Insight: A study used a Physically Consistent Machine Learning (PCML) model to
reduce computational demand for multi-objective dynamic optimization to 77 seconds [5].
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e Experimental Workflow:

o Model Development: Create a hybrid model combining first-principles mechanics with machine
learning for interpretability and scalability.

o Objective Definition: Set competing objectives, e.g., maximizing profit versus minimizing CO2
emissions.

o Dynamic Optimization: Run the optimization to obtain a set of Pareto-optimal solutions. The
study found that dynamically adjusting operating variables with coke formation could
significantly improve profit and reduce emissions. One Pareto solution showed a potential
42.89% reduction in annual CO2 emissions with a 28.97% sacrifice in annual profit [5].

FAQ: Addressing Common Researcher Queries

Q1: What are the most critical measurements for stabilizing furnace operation and enabling advanced

control? A: The foundational measurements are [1]:

¢ Precise Fuel & Steam Flow: Use Coriolis meters for fuel gas (insensitive to composition changes)
and Vortex meters for dilution/decoking steam.

e Stack 02 & Combustibles: Essential for tight combustion control and energy efficiency.

o Stable Air Flow Measurement: A repeatable (but not necessarily highly accurate) measurement is
ideal for control loops.

¢ Online Analyzers: For both feedstock and furnace effluent to calculate cracking severity in near-real-
time.

Q2: We are designing a new furnace system. What key innovations should we consider for lower

emissions? A: Beyond operational optimizations, consider these design-level innovations:

e Low-Emission Furnace (LEF) Design: Technologies like Technip Energies' LEF can reduce furnace
CO2 emissions by 30% through optimized flue gas combustion air preheating and advanced Transfer
Line Exchangers (TLES) [6].

¢ Electrification: Replacing fossil fuel combustion with electric heating (using renewable electricity)
can drastically reduce direct emissions and even achieve carbon neutrality under certain conditions
[7].

e Carbon Capture: Applying Carbon Capture and Storage (CCS) to purge gas is another viable
pathway for decarbonization [7].

Q3: How can we handle the inherent time delays and model uncertainties in furnace temperature
control? A: Recent research proposes a Multi-step Compensated Robust Predictive Cascade Control [3].

This method innovates by:
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e Composite Modeling: Building a state-space model that includes both a linear component and an
"unmodeled dynamics" component to better represent the complex system.

¢ Dedicated Compensation: Using a Robust MPC (RMPC) primary controller paired with a multi-step
predictive compensator. This design specifically addresses time delays and reduces control input
fluctuations, improving overall setpoint tracking and output precision [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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